• Home
  • Product List - impurities

impurities

  • Desacetyl Famciclovir
    Desacetyl Famciclovir
    • Cat. No.:
    • B193938
    • CAS No.:
    • 104227-88-5
    • Molecular Formula:
    • C12H17N5O3
    • Molecular Weight:
    • 279.3 g/mol
    Description
    An impurity of Famciclovir. Famciclovir is used for the treatment of various herpesvirus infections, most commonly for herpes zoster.
    - +
  • (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
    (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-...
    • Cat. No.:
    • B194407
    • CAS No.:
    • 134395-00-9
    • Molecular Formula:
    • C37H43FN2O5
    • Molecular Weight:
    • 614.7 g/mol
    Description
    Atorvastatin tert-Butyl Ester is an impurity arising in the synthesis of Atorvastatin.
    - +
  • Atenolol EP impurity E
    Atenolol EP impurity E
    • Cat. No.:
    • B194392
    • CAS No.:
    • 141650-31-9
    • Molecular Formula:
    • C19H22N2O5
    • Molecular Weight:
    • 358.4 g/mol
    Description
    Atenolol EP Impurity E is an impurity of Atenolol, a cardioselective β-adrenergic blocker.
    - +
  • Cerivastatin sodium
    Cerivastatin sodium
    • Cat. No.:
    • B194476
    • CAS No.:
    • 143201-11-0
    • Molecular Formula:
    • C26H34FNNaO5
    • Molecular Weight:
    • 482.5 g/mol
    Description
    Cerivastatin sodium is the sodium salt of cerivastatin. Formerly used to lower cholesterol and prevent cardiovascular disease, it was withdrawn from the market worldwide in 2001 following reports of a severe for...
    - +
  • N-(2,6-Dioxopiperidin-3-YL)acetamide
    N-(2,6-Dioxopiperidin-3-YL)acetamide
    • Cat. No.:
    • B196022
    • CAS No.:
    • 1468-52-6
    • Molecular Formula:
    • C7H10N2O3
    • Molecular Weight:
    • 170.17 g/mol
    Description
    An impurity of Acetylglycinamide
    - +
  • Fipronil amide
    Fipronil amide
    • Cat. No.:
    • B195289
    • CAS No.:
    • 205650-69-7
    • Molecular Formula:
    • C12H6Cl2F6N4O2S
    • Molecular Weight:
    • 455.2 g/mol
    Description
    Fipronil carboxamide is an impurity of Fipronil. Fipronil is a broad-spectrum insecticide that disrupts the insect central nervous system by blocking GABA-gated chloride channels and glutamate-gated chloride cha...
    - +
  • Mercaptopurine disulfide
    Mercaptopurine disulfide
    • Cat. No.:
    • B193226
    • CAS No.:
    • 49808-20-0
    • Molecular Formula:
    • C10H6N8S2
    • Molecular Weight:
    • 302.3 g/mol
    Description
    Azathioprine Impurity C is an impurity of 6-Mercaptopurine, which is an immunosuppressive drug used to treat leukemia.
    - +
  • Methyl diethyldithiocarbamate
    Methyl diethyldithiocarbamate
    • Cat. No.:
    • B194114
    • CAS No.:
    • 686-07-7
    • Molecular Formula:
    • C6H13NS2
    • Molecular Weight:
    • 163.3 g/mol
    Description
    Methyl diethyldithiocarbamate is an active metabolite of the aldehyde dehydrogenase inhibitor disulfiram. It is produced by methylation of the disulfiram metabolite diethyldithiocarbamate in mouse liver microsom...
    - +
  • Alaptide
    Alaptide
    • Cat. No.:
    • B196029
    • CAS No.:
    • 90058-29-0
    • Molecular Formula:
    • C9H14N2O2
    • Molecular Weight:
    • 182.22 g/mol
    Description
    Permeation of Indomethacin through Skin Using Nanonized Alaptide
    - +
  • benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    benzhydryl (6R,7R)-3-methylsulfonyloxy-8-oxo-7-[(2-phen...
    • Cat. No.:
    • B193919
    • CAS No.:
    • 92096-37-2
    • Molecular Formula:
    • C29H26N2O7S2
    • Molecular Weight:
    • 578.7 g/mol
    Description
    impurity of ceftibuten
    - +